1-(9H-carbazol-9-yl)-3-[(2,5-dimethylphenyl)amino]-2-propanol

• IUPAC Name: 1-carbazol-9-yl-3-(2,5-dimethylanilino)propan-2-ol
• InChI: InChI=1S/C23H24N2O/c1-16-11-12-17(2)21(13-16)24-14-18(26)15-25-22-9-5-3-7-19(22)20-8-4-6-10-23(20)25/h3-13,18,24,26H,14-15H2,1-2H3
• InChI Key: RBEZTICRJDPDEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NCC(CN2C3=CC=CC=C3C4=CC=CC=C42)O
• Molecular Formula: C23H24N2O
• Molecular Weight: 344.4 g/mol

Description

1-(9H-carbazol-9-yl)-3-[(2,5-dimethylphenyl)amino]-2-propanol, also known as Carbazochrome, is a synthetic compound that has been widely used in scientific research. It is a member of the carbazochrome family, which is a group of compounds that have been shown to have a range of biological activities.

Mechanism of Action

The mechanism of action of carbazochrome is not fully understood. However, it is believed to work by scavenging free radicals and reducing oxidative stress, which is a major contributor to the development of various diseases.
Biochemical and Physiological Effects:
1-(9H-carbazol-9-yl)-3-[(2,5-dimethylphenyl)amino]-2-propanole has been shown to have a range of biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, and reduce the production of reactive oxygen species. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the major advantages of using carbazochrome in lab experiments is its ability to scavenge free radicals and reduce oxidative stress. This makes it a useful tool for studying the role of oxidative stress in various diseases. However, one of the limitations of using carbazochrome is its potential toxicity. High doses of carbazochrome have been shown to cause liver damage in animals, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on carbazochrome. One area of research is the development of novel carbazochrome derivatives with improved therapeutic properties. Another area of research is the investigation of the potential use of carbazochrome as a diagnostic tool for various diseases. Additionally, further studies are needed to fully understand the mechanism of action of carbazochrome and its potential toxicity.

Synthesis Methods

1-(9H-carbazol-9-yl)-3-[(2,5-dimethylphenyl)amino]-2-propanole is synthesized by the reaction of 1-(9H-carbazol-9-yl)-2-propanol with 2,5-dimethylphenyl isocyanate. The reaction is carried out in the presence of a catalyst, such as triethylamine, and the resulting product is purified by column chromatography.

Scientific Research Applications

1-(9H-carbazol-9-yl)-3-[(2,5-dimethylphenyl)amino]-2-propanole has been extensively studied for its potential therapeutic applications. It has been shown to have antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of various diseases, such as cardiovascular diseases, liver diseases, and cancer.